3-(2,5-dimethoxyphenyl)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C24H28N4O5/c1-27-21(13-20(26-27)19-12-18(31-2)4-5-22(19)32-3)23(29)25-14-16-6-9-28(10-7-16)24(30)17-8-11-33-15-17/h4-5,8,11-13,15-16H,6-7,9-10,14H2,1-3H3,(H,25,29)
• InChI Key: PSXRIFHRWSEUGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3CCN(CC3)C(=O)C4=COC=C4
• Molecular Formula: C24H28N4O5
• Molecular Weight: 452.5 g/mol
• CAS No.: 1396885-17-8

Description

3-(2,5-dimethoxyphenyl)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H28N4O5 and its molecular weight is 452.511. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Drug Design

• Molecular Interaction with CB1 Cannabinoid Receptor : A study detailed the molecular interactions of a structurally similar antagonist, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716), with the CB1 cannabinoid receptor. This research provides insights into the design of cannabinoid receptor ligands by analyzing conformational aspects and binding affinities, which can be relevant for designing compounds with specific receptor interactions, including the one (Shim et al., 2002).

Structural Analysis and Synthesis

• Crystal Structure and Hirshfeld Surface Analysis : Another study focused on the synthesis and crystal structure determination of a compound with a similar structural motif, providing valuable information on the molecular and crystal structure, which aids in understanding the physicochemical properties and potential interactions of similar compounds (Prabhuswamy et al., 2016).

Synthesis of Novel Compounds

• Synthesis of Novel Anti-inflammatory and Analgesic Agents : Research into the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific core structures demonstrated potential anti-inflammatory and analgesic activities. This underscores the versatility of such core structures in synthesizing new therapeutically relevant compounds (Abu‐Hashem et al., 2020).

Pharmacological Probes and Therapeutic Potential

• Virtual Screening and Pharmacological Evaluation : A study involving virtual screening targeting the urokinase receptor (uPAR) identified compounds that inhibited breast cancer cell invasion, migration, and adhesion, highlighting the potential of structurally similar compounds for therapeutic applications in cancer treatment (Wang et al., 2011).